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Introduction

Tetraamminecopper(II) sulfate, [Cu(NH₃)₄]SO₄·H₂O, is a metal complex with a characteristic

deep blue color.[1][2] Accurate determination of the copper content in this complex is crucial for

quality control in various applications, including as a component in pesticides and as a dyeing

agent.[3] This application note details two reliable titrimetric methods for the quantification of

copper: Iodometric Titration and Complexometric EDTA Titration.

1. Iodometric Titration

This method is based on the oxidation of iodide ions by copper(II) ions to form iodine. The

liberated iodine is then titrated with a standardized solution of sodium thiosulfate.[4][5]

The key reactions are: 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂ I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻
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2. Complexometric EDTA Titration

This direct titration method involves the use of Ethylenediaminetetraacetic acid (EDTA), a

chelating agent that forms a stable, water-soluble complex with copper(II) ions.[6][7] The

endpoint is detected using a metal-ion indicator, such as murexide.[6][8]

The reaction is: Cu²⁺ + [EDTA]⁴⁻ → [Cu(EDTA)]²⁻

Experimental Protocols
Protocol 1: Iodometric Titration
A. Reagent and Solution Preparation

Sodium Thiosulfate Solution (~0.1 M): Dissolve approximately 25 g of sodium thiosulfate

pentahydrate (Na₂S₂O₃·5H₂O) in 1 L of recently boiled and cooled distilled water. Add about

0.1 g of sodium carbonate to stabilize the solution. Store in a dark bottle.

Potassium Iodide (KI): Solid.

Starch Indicator Solution: Prepare a paste of 1 g of soluble starch in a small amount of cold

water. Pour this paste into 100 mL of boiling water with constant stirring. Cool before use.

This solution should be prepared fresh.[9]

Standard Potassium Dichromate Solution (~0.02 M): Accurately weigh about 0.25 g of

primary standard grade potassium dichromate (K₂Cr₂O₇), previously dried at 110°C, and

dissolve it in a 250 mL volumetric flask with distilled water.

Sulfuric Acid (2 M): Slowly add 111 mL of concentrated sulfuric acid to 800 mL of distilled

water, cool, and dilute to 1 L.

B. Standardization of Sodium Thiosulfate Solution

Pipette 25.00 mL of the standard potassium dichromate solution into a 250 mL conical flask.

Add approximately 2 g of solid potassium iodide and 20 mL of 2 M sulfuric acid.[5]
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Swirl the flask and allow it to stand in the dark for about 5 minutes to ensure complete

reaction.

Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution

turns a pale yellow color.[5]

Add 2 mL of starch indicator solution. The solution will turn deep blue.[5]

Continue the titration dropwise until the blue color disappears, leaving a pale green color

from the chromium(III) ions.

Record the volume of sodium thiosulfate solution used. Repeat the titration at least two more

times to obtain concordant results.

Calculate the exact molarity of the sodium thiosulfate solution.

C. Titration of Tetraamminecopper(II) Sulfate

Accurately weigh about 0.25 g of the tetraamminecopper(II) sulfate sample into a 250 mL

conical flask.

Dissolve the sample in about 50 mL of distilled water.

Carefully add dilute acetic acid dropwise until the deep blue color of the complex disappears

and the solution becomes a pale blue. This neutralizes the ammonia and releases the

copper(II) ions.

Add approximately 2 g of solid potassium iodide to the flask and swirl to dissolve. A white

precipitate of copper(I) iodide will form, and the solution will turn brown due to the liberated

iodine.[10]

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the brown

color fades to a pale yellow.

Add 2 mL of starch indicator solution, which will turn the solution deep blue.[10]

Continue the titration dropwise with constant swirling until the blue color disappears and a

milky white precipitate remains.[11]
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Record the volume of sodium thiosulfate solution used and repeat the titration for at least two

more samples.

Protocol 2: Complexometric EDTA Titration
A. Reagent and Solution Preparation

EDTA Solution (~0.01 M): Dissolve approximately 3.72 g of disodium EDTA dihydrate

(Na₂H₂EDTA·2H₂O) in 1 L of distilled water.

Ammonia Buffer (pH ~10): Dissolve 70 g of ammonium chloride (NH₄Cl) in 688 mL of

concentrated ammonia solution and dilute to 1 L with distilled water.[12]

Murexide Indicator: Prepare a fresh 0.1% (w/v) aqueous solution of murexide.[6]

Alternatively, a ground mixture of 1 part murexide to 100 parts sodium chloride can be used

as a solid indicator.

Standard Copper Sulfate Solution (~0.01 M): Accurately weigh about 0.25 g of pure copper

foil or wire, dissolve it in a minimum amount of concentrated nitric acid in a fume hood.

Gently boil the solution to expel nitrogen oxides, then cool and dilute to 1 L in a volumetric

flask with distilled water.

B. Standardization of EDTA Solution

Pipette 25.00 mL of the standard copper sulfate solution into a 250 mL conical flask.

Add about 75 mL of distilled water.

Add ammonia solution dropwise until the initial light blue precipitate dissolves to form a clear,

deep blue solution.[8][13]

Add a few drops of the murexide indicator solution (or a small amount of the solid indicator).

The solution will turn a yellow or greenish-yellow color.[8][13]

Titrate with the prepared EDTA solution until the color changes from yellow/green to a

distinct purple.[8]
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Record the volume of EDTA solution used and repeat the titration at least two more times to

obtain concordant results.

Calculate the exact molarity of the EDTA solution.

C. Titration of Tetraamminecopper(II) Sulfate

Accurately weigh about 0.1 g of the tetraamminecopper(II) sulfate sample into a 250 mL

conical flask.[6]

Dissolve the sample in approximately 50 mL of distilled water.[6] The solution will be deep

blue.

Add a few drops of the murexide indicator solution.

Titrate with the standardized EDTA solution. The initial color will be a greenish-yellow.[6][7]

The endpoint is reached when the color changes sharply to a distinct purple.[6][8] A white

sheet of paper placed under the flask can aid in observing the color change.[6][7]

Record the volume of EDTA solution used and repeat the titration for at least two more

samples.

Data Presentation
Table 1: Key Quantitative Data for Titrations
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Parameter Iodometric Titration
Complexometric EDTA
Titration

Analyte Tetraamminecopper(II) sulfate Tetraamminecopper(II) sulfate

Titrant
Standardized Sodium

Thiosulfate (~0.1 M)
Standardized EDTA (~0.01 M)

Indicator Starch Solution Murexide

Endpoint Color Change Blue to Milky White Yellow/Green to Purple

Molar Mass of CuSO₄·5H₂O 249.68 g/mol -

Molar Mass of

[Cu(NH₃)₄]SO₄·H₂O
245.79 g/mol 245.79 g/mol

Molar Mass of Copper (Cu) 63.55 g/mol 63.55 g/mol

Molar Mass of Na₂S₂O₃·5H₂O 248.18 g/mol -

Molar Mass of

Na₂H₂EDTA·2H₂O
- 372.24 g/mol

Stoichiometric Ratio

(Analyte:Titrant)
2:2 (Cu²⁺ : S₂O₃²⁻) 1:1 (Cu²⁺ : EDTA)

Calculations
For Iodometric Titration:

Moles of S₂O₃²⁻ used: Molarity of Na₂S₂O₃ × Volume of Na₂S₂O₃ (L)

Moles of I₂ reacted: (Moles of S₂O₃²⁻ used) / 2

Moles of Cu²⁺ in sample: Moles of I₂ reacted × 2

Mass of Cu in sample: Moles of Cu²⁺ × Molar mass of Cu

% Copper in sample: (Mass of Cu / Mass of sample) × 100

For Complexometric EDTA Titration:
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Moles of EDTA used: Molarity of EDTA × Volume of EDTA (L)

Moles of Cu²⁺ in sample: Moles of EDTA used (due to 1:1 stoichiometry)

Mass of Cu in sample: Moles of Cu²⁺ × Molar mass of Cu

% Copper in sample: (Mass of Cu / Mass of sample) × 100
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Caption: Workflow for Iodometric Titration of Copper.
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Caption: Workflow for Complexometric EDTA Titration of Copper.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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